Cas no 1119452-66-2 (6-(Chloromethyl)-3-tetrahydrofuran-2-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride)

• Product Name: 6-(Chloromethyl)-3-tetrahydrofuran-2-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride
• CAS No: 1119452-66-2
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• CID: 5527736
• Update Time: 2025-05-26

6-(Chloromethyl)-3-tetrahydrofuran-2-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine, 6-(chloromethyl)-3-(tetrahydro-2-furanyl)-
• 6-(Chloromethyl)-3-tetrahydrofuran-2-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride

• Inchi： 1S/C11H12ClN3O/c12-6-8-3-4-10-13-14-11(15(10)7-8)9-2-1-5-16-9/h3-4,7,9H,1-2,5-6H2
• InChI Key： SJVMASSOHNFTKR-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CCCO3)N1C=C(CCl)C=C2

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 2.61±0.50(Predicted)

Additional information on 6-(Chloromethyl)-3-tetrahydrofuran-2-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride

Comprehensive Overview of 6-(Chloromethyl)-3-tetrahydrofuran-2-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride (CAS No. 1119452-66-2)

6-(Chloromethyl)-3-tetrahydrofuran-2-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride (CAS No. 1119452-66-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the [1,2,4]triazolo[4,3-a]pyridine class, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its chloromethyl and tetrahydrofuran functional groups, which enhance reactivity and solubility.

In recent years, the demand for high-purity intermediates like 6-(Chloromethyl)-3-tetrahydrofuran-2-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride has surged, driven by advancements in small-molecule therapeutics and precision agriculture. This compound's CAS No. 1119452-66-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its structural complexity also makes it a subject of interest in computational chemistry studies, where researchers explore its molecular docking and ADMET properties.

The synthesis of 6-(Chloromethyl)-3-tetrahydrofuran-2-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride involves multi-step organic reactions, often requiring catalysts and protective group strategies to achieve high yields. Its hydrochloride salt form improves stability, making it suitable for long-term storage and formulation development. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a key concern for laboratories focusing on GMP compliance.

Beyond pharmaceuticals, this compound's triazolo-pyridine core has potential applications in organic electronics and catalysis. Its chloromethyl group allows for further derivatization, enabling the creation of custom ligands for metal-organic frameworks (MOFs). Such versatility aligns with the growing trend of green chemistry, where researchers seek sustainable synthetic routes for complex molecules.

Frequently asked questions about CAS No. 1119452-66-2 include its solubility profile, handling precautions, and supplier availability. These queries highlight the need for detailed technical data sheets and safety documentation. As the industry shifts toward AI-driven drug design, compounds like this are increasingly studied for their QSAR correlations and bioisosteric potential, further solidifying their role in modern research.

In summary, 6-(Chloromethyl)-3-tetrahydrofuran-2-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride represents a critical intermediate at the intersection of drug development and advanced materials. Its CAS No. 1119452-66-2 serves as a gateway for researchers exploring structure-activity relationships and novel applications in science and technology.